Cas no 131451-30-4 (Fmoc-N-Me-Asp(OBzl)-OH)

• Product Name: Fmoc-N-Me-Asp(OBzl)-OH
• CAS No: 131451-30-4
• MF: C₂₇H₂₅NO₆
• MW: 459.49050784111
• CID: 4693990
• Update Time: 2025-06-08

Fmoc-N-Me-Asp(OBzl)-OH Chemical and Physical Properties

Names and Identifiers

• Fmoc-N-Me-Asp(OBzl)-OH
• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)(methyl)amino)-4-(benzyloxy)-4-oxobutanoic acid
• Fmoc-MeAsp(OBn)-OH
• (2S)-4-benzyloxy-2-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]-4-oxo-butanoic acid
• (2S)-4-benzoxy-2-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]-4-keto-butyric acid
• (2S)-2-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]-4-oxo-4-phenylmethoxybutanoic acid
• (2S)-2-[[9H-fluoren-9-ylmethoxy(oxo)methyl]-methylamino]-4-oxo-4-phenylmethoxybutan

• Inchi： 1S/C27H25NO6/c1-28(24(26(30)31)15-25(29)33-16-18-9-3-2-4-10-18)27(32)34-17-23-21-13-7-5-11-19(21)20-12-6-8-14-22(20)23/h2-14,23-24H,15-17H2,1H3,(H,30,31)/t24-/m0/s1
• InChI Key： VBXORJMTNSIPAW-DEOSSOPVSA-N
• SMILES： O(C(N(C)[C@H](C(=O)O)CC(=O)OCC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 698
• Topological Polar Surface Area: 93.1

Additional information on Fmoc-N-Me-Asp(OBzl)-OH

Introduction to Fmoc-N-Me-Asp(OBzl)-OH (CAS No. 131451-30-4)

Fmoc-N-Me-Asp(OBzl)-OH, with the CAS number 131451-30-4, is a versatile and widely used compound in the field of peptide synthesis and medicinal chemistry. This compound is a protected amino acid derivative, specifically an N-methylated aspartic acid with a benzyl ester and a fluorenylmethyloxycarbonyl (Fmoc) protecting group. The unique combination of these functional groups makes Fmoc-N-Me-Asp(OBzl)-OH an essential building block in the synthesis of complex peptides and peptidomimetics.

The Fmoc protecting group is particularly valuable in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild basic conditions, typically using piperidine. This property allows for the sequential addition of amino acids without significant side reactions, ensuring high purity and yield of the final peptide product. The N-methylation of the aspartic acid residue introduces steric hindrance, which can influence the conformational properties of the resulting peptide, making it useful in designing peptides with specific biological activities.

The benzyl ester group in Fmoc-N-Me-Asp(OBzl)-OH provides additional protection to the carboxylic acid moiety, preventing premature deprotection during the synthesis process. This dual protection strategy is crucial for maintaining the integrity and reactivity of the amino acid during multi-step synthetic procedures. Once the desired peptide sequence is assembled, the benzyl ester can be selectively removed under appropriate conditions, such as hydrogenolysis using palladium on carbon (Pd/C) as a catalyst.

Recent research has highlighted the importance of N-methylated amino acids in various biological contexts. For instance, studies have shown that N-methylation can enhance the cell permeability and metabolic stability of peptides, making them more suitable for therapeutic applications. In a study published in Journal of Medicinal Chemistry, researchers demonstrated that N-methylated peptides exhibit improved pharmacokinetic properties compared to their non-methylated counterparts, suggesting potential benefits in drug development.

The use of Fmoc-N-Me-Asp(OBzl)-OH in medicinal chemistry has also been explored in the context of peptidomimetic design. Peptidomimetics are synthetic molecules that mimic the structure and function of natural peptides but often possess superior pharmacological properties. By incorporating N-methylated amino acids like Fmoc-N-Me-Asp(OBzl)-OH, scientists can create peptidomimetics with enhanced binding affinity to target proteins and reduced susceptibility to proteolytic degradation.

In addition to its applications in peptide synthesis, Fmoc-N-Me-Asp(OBzl)-OH has been utilized in the development of small molecule inhibitors. For example, a recent study published in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of small molecule inhibitors targeting a specific protein-protein interaction (PPI). The inclusion of N-methylated aspartic acid derivatives, including Fmoc-N-Me-Asp(OBzl)-OH, was found to significantly improve the potency and selectivity of these inhibitors.

The versatility of Fmoc-N-Me-Asp(OBzl)-OH extends beyond its use as a building block for peptides and peptidomimetics. It has also found applications in materials science and nanotechnology. Researchers have used this compound to functionalize surfaces and nanoparticles, enabling the creation of biomimetic materials with tailored properties. For instance, a study published in ACS Applied Materials & Interfaces demonstrated that surface-functionalized nanoparticles containing N-methylated amino acids exhibited enhanced biocompatibility and cellular uptake.

In conclusion, Fmoc-N-Me-Asp(OBzl)-OH (CAS No. 131451-30-4) is a highly valuable compound with a wide range of applications in peptide synthesis, medicinal chemistry, and materials science. Its unique combination of functional groups makes it an indispensable tool for researchers aiming to develop novel therapeutic agents and advanced materials. As research continues to uncover new possibilities for N-methylated amino acids, the importance of compounds like Fmoc-N-Me-Asp(OBzl)-OH is likely to grow even further.